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Compound of Interest

Compound Name: 2-Octyldodecanol

Cat. No.: B041232 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Octyldodecanol, a branched-

chain primary alcohol belonging to the Guerbet alcohol family. Its unique structural

characteristics, arising from the Guerbet reaction, impart desirable physicochemical properties

that make it a valuable excipient in the pharmaceutical and cosmetic industries. This document

details its synthesis, properties, and applications, with a focus on providing actionable data and

experimental protocols for laboratory and development settings.

The Guerbet Alcohol Structure of 2-Octyldodecanol
2-Octyldodecanol (CAS 5333-42-6) is a C20 fatty alcohol with a distinctive branched

structure.[1] Unlike its linear isomer, arachidyl alcohol, 2-Octyldodecanol possesses a branch

at the β-position of the alkyl chain.[2] This structural feature is a direct result of its synthesis via

the Guerbet reaction, a self-condensation of a primary alcohol at elevated temperatures in the

presence of a catalyst.[3][4] Specifically, 2-Octyldodecanol is produced from the dimerization

of decyl alcohol (1-decanol).[1] This branched structure is key to its unique properties, such as

a low melting point and excellent solvency, which are highly valued in various formulations.

Physicochemical Properties
The unique branched structure of 2-Octyldodecanol results in a distinct set of physical and

chemical properties that are advantageous in formulation science. A summary of its key

quantitative data is presented below.
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Property Value Reference(s)

Molecular Formula C₂₀H₄₂O

Molar Mass 298.55 g/mol

Appearance
Clear, colorless to yellowish

oily liquid

Melting Point -1 to 1 °C

Boiling Point 234-238 °C at 33 mmHg

Density 0.838 g/mL at 25 °C

Refractive Index n20/D 1.453

Flash Point 113 °C

Solubility
Practically insoluble in water;

miscible with ethanol

Synthesis via the Guerbet Reaction
The industrial production of 2-Octyldodecanol is predominantly achieved through the Guerbet

condensation of 1-decanol. This reaction is a robust method for dimerizing primary alcohols to

form β-alkylated branched alcohols.

Guerbet Reaction Mechanism
The Guerbet reaction proceeds through a four-step mechanism, which is initiated by the

dehydrogenation of the starting alcohol to an aldehyde. This is followed by an aldol

condensation, dehydration, and finally, hydrogenation of the intermediate to the final Guerbet

alcohol.
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Step 1: Dehydrogenation Step 2: Aldol Condensation Step 3: Dehydration Step 4: Hydrogenation

2x Decyl Alcohol 2x Decanal
-2H₂

Aldol Adduct α,β-Unsaturated Aldehyde
-H₂O

2-Octyldodecanol
+2H₂

Click to download full resolution via product page

Guerbet reaction mechanism for 2-Octyldodecanol synthesis.

Experimental Protocol for the Synthesis of 2-
Octyldodecanol
The following protocol is adapted from a patented method for the synthesis of 2-
Octyldodecanol.

Materials and Equipment:

1-liter four-neck flask

Mechanical stirrer

Thermometer

Nitrogen gas inlet with a flow meter

Condenser and water separator (e.g., Dean-Stark apparatus)

Heating mantle

1-Decanol (purity ≥ 99%)

Granular potassium hydroxide (KOH)

Copper-nickel co-catalyst supported on alumina (Cu/Ni weight ratio 80/20)

Filtration apparatus
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Vacuum distillation apparatus

Procedure:

Reactor Setup: Assemble the four-neck flask with the mechanical stirrer, thermometer,

nitrogen inlet, and the condenser/water separator.

Charging the Reactor: Charge the flask with 505 g of 1-decanol, 7.5 g of granular potassium

hydroxide, and 0.05 g of the copper-nickel co-catalyst.

Inert Atmosphere: Begin bubbling nitrogen gas through the mixture at a rate of 30 L/hr.

Reaction: With continuous stirring, heat the mixture. The reaction is initiated when the

temperature reaches 220°C. Maintain this temperature until the formation of water ceases,

which typically takes around 3 hours.

Work-up:

Cool the reaction mixture to room temperature.

Filter the mixture to remove the catalyst and any precipitated potassium carboxylate.

Purify the crude product by vacuum distillation to separate the 2-Octyldodecanol from

unreacted 1-decanol and other byproducts.

Expected Outcome:

Yield of 2-Octyldodecanol: Approximately 424.0 g (89.9% of the theoretical value).

Selectivity: Approximately 95.0%.

Role in Drug Formulation and Development
2-Octyldodecanol is a versatile excipient in pharmaceutical formulations, particularly in topical

and transdermal drug delivery systems. Its functions include acting as a solvent for poorly

water-soluble active pharmaceutical ingredients (APIs), an emollient to improve the sensory

feel of a product, a penetration enhancer to facilitate drug delivery through the skin, and an

emulsion stabilizer.
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The development of a topical formulation containing 2-Octyldodecanol typically follows a

structured workflow to ensure the final product is stable, effective, and possesses the desired

physical characteristics.
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Phase 1: Pre-formulation

Phase 2: Formulation Development

Phase 3: Characterization & Stability

API Characterization

Excipient Compatibility Studies
(incl. 2-Octyldodecanol)

Solubility Screening in
2-Octyldodecanol

Prototype Formulation Design
(e.g., Cream, Gel, Ointment)

Optimization of
2-Octyldodecanol Concentration

Process Parameter Optimization

Physicochemical Characterization
(Viscosity, pH, Particle Size)

In Vitro Release Testing (IVRT)

In Vitro Permeation Testing (IVPT)

Stability Studies
(Accelerated & Long-term)
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Workflow for topical formulation development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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